Cas no 2830-40-2 (1,4-Benzenediamine, N-phenyl-N'-(1-phenylethyl)-)

• Product Name: 1,4-Benzenediamine, N-phenyl-N'-(1-phenylethyl)-
• CAS No: 2830-40-2
• MF: C₂₀H₂₀N₂
• MW: 288.386204719543
• CID: 238193
• PubChem ID: 57376619
• Update Time: 2025-04-19

1,4-Benzenediamine, N-phenyl-N'-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-phenyl-N'-(1-phenylethyl)-
• 1-N-phenyl-4-N-(1-phenylethyl)benzene-1,4-diamine
• N-PHENYL-N'-1-PHENYLETHYL-1,4-PHENYLENEDIAMINE
• 1,4-Benzenediamine,N-phenyl-N'-(1-phenylethyl)
• N-(1-phenylethyl)-N'-phenyl-1,4-phenylenediamine
• DTXSID90725230
• N~1~-Phenyl-N~4~-(1-phenylethyl)benzene-1,4-diamine
• 2830-40-2
• N-phenyl-N'-(1-phenylethyl)benzene-1,4-diamine
• SCHEMBL673127

• Inchi： 1S/C20H20N2/c1-16(17-8-4-2-5-9-17)21-19-12-14-20(15-13-19)22-18-10-6-3-7-11-18/h2-16,21-22H,1H3
• InChI Key： RRUHMDSGRHUALW-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)NC1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 288.16300
• Monoisotopic Mass: 288.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 5.74930